![molecular formula C22H12F5NO3S2 B609187 2,3,4,5,6-pentafluoro-N-(4-hydroxy-3-phenylsulfanylnaphthalen-1-yl)benzenesulfonamide CAS No. 1809581-87-0](/img/structure/B609187.png)
2,3,4,5,6-pentafluoro-N-(4-hydroxy-3-phenylsulfanylnaphthalen-1-yl)benzenesulfonamide
Overview
Description
This compound, also known as MM-206 , has a molecular formula of C22H12F5NO3S2 and a molecular weight of 497.5 g/mol . It contains a benzenesulfonamide group attached to a 4-hydroxy-3-phenylsulfanylnaphthalen-1-yl group, with five fluorine atoms attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound includes a benzenesulfonamide group attached to a 4-hydroxy-3-phenylsulfanylnaphthalen-1-yl group . The benzene ring in the benzenesulfonamide group is substituted with five fluorine atoms . The InChI string and Canonical SMILES provide more details about the molecular structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 497.5 g/mol . It has a XLogP3-AA value of 5.9, indicating its partition coefficient between octanol and water . It has 2 hydrogen bond donors and 10 hydrogen bond acceptors . The compound has a rotatable bond count of 5 . Its exact mass and monoisotopic mass are both 497.01787640 g/mol . The topological polar surface area is 100 Ų . It has a heavy atom count of 33 .Scientific Research Applications
Sulfonamides and Health Implications
Sulfonamides are known for their broad applications, particularly in the pharmaceutical industry. Their health implications have been studied in various contexts:
Benzophenone-3, a compound structurally similar to the phenolic compounds, has shown reproductive toxicity in both humans and animals. It is commonly used as an ultraviolet filter and its impact on reproduction has been a subject of concern. High levels of exposure were associated with altered estrogen and testosterone balance due to its endocrine-disrupting effects (Ghazipura et al., 2017).
Ebrotidine, another sulfonamide derivative, has demonstrated gastroprotective properties. It not only acts as an H2-receptor antagonist but also as a cytoprotective agent. Its ability to enhance the synthesis and secretion of sulfo- and sialomucins, along with promoting mucin macromolecular assembly, highlights its unique potential in ulcer disease treatment (Slomiany et al., 1997).
Environmental and Biological Applications
The environmental and biological applications of compounds with sulfonamide functional groups have been widely studied:
Perfluorinated compounds (PFCs), which share a similarity with the pentafluoro component of the molecule , have been reported in numerous Sewage Treatment Plants (STPs) and are not significantly removed during secondary biological treatment. The review highlights the need for advanced treatment technologies and a better understanding of biotransformation processes in aerobic and anaerobic bioreactors (Arvaniti & Stasinakis, 2015).
In a study related to ion transport inhibitors, the activity of pendrin, a Cl-/I-/HCO3- exchanger, was significantly hampered by certain compounds, indicating a potential role in the treatment of hypertensive states and respiratory distresses (Bernardinelli et al., 2016).
Mechanism of Action
Target of Action
The primary target of MM-206 is the Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is a transcription factor involved in many cellular processes such as cell growth and apoptosis . It is often upregulated in various types of cancers, making it a promising target for cancer therapy .
Mode of Action
MM-206 acts by inhibiting the STAT3 SH2 domain-phosphopeptide interaction . The SH2 domain of STAT3 is responsible for its dimerization and activation. By inhibiting this interaction, MM-206 prevents the activation of STAT3, thereby inhibiting its function .
Biochemical Pathways
The inhibition of STAT3 by MM-206 affects several biochemical pathways. STAT3 is involved in the JAK-STAT signaling pathway , which plays a crucial role in cell growth, differentiation, and survival . By inhibiting STAT3, MM-206 disrupts this pathway, leading to the induction of apoptosis, particularly in acute myeloid leukemia (AML) cell lines .
Result of Action
The primary result of MM-206’s action is the induction of apoptosis in cancer cells , particularly in AML cell lines . By inhibiting STAT3, MM-206 disrupts the cell growth and survival pathways, leading to cell death .
properties
IUPAC Name |
2,3,4,5,6-pentafluoro-N-(4-hydroxy-3-phenylsulfanylnaphthalen-1-yl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12F5NO3S2/c23-16-17(24)19(26)22(20(27)18(16)25)33(30,31)28-14-10-15(32-11-6-2-1-3-7-11)21(29)13-9-5-4-8-12(13)14/h1-10,28-29H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJHEANDHXHGMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=C(C(=C(C(=C4F)F)F)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12F5NO3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.